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This guide provides a comparative overview of (S,S)-Valifenalate's efficacy against

Plasmopara viticola, the causal agent of grapevine downy mildew. While direct, publicly

available field trial data comparing the specific (S,S) isomer of Valifenalate against a range of

other fungicides is limited, regulatory assessments and the compound's mode of action provide

a strong basis for its evaluation. This document synthesizes available information and presents

comparative data from field trials of other relevant fungicides to offer a comprehensive

perspective for research and development professionals.

Executive Summary
Valifenalate is a carboxylic acid amide (CAA) fungicide that effectively controls oomycete

pathogens, including Plasmopara viticola. It functions as a cellulose synthase inhibitor,

disrupting the formation of the pathogen's cell wall. Regulatory bodies such as the U.S.

Environmental Protection Agency (EPA) have concluded that field trial results show Valifenalate

to be comparable in performance to other industry-standard fungicides used for downy mildew

control[1]. Valifenalate is a racemic mixture of (S,R)- and (S,S)-diastereoisomers; the (S,S)

isomer is noted to degrade more slowly, suggesting it is the more active and persistent

component.
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While specific field trial data for (S,S)-Valifenalate is not publicly detailed, the following tables

summarize the performance of other commonly used fungicides against grapevine downy

mildew. This data, sourced from various field trials, provides a benchmark for the expected

performance of an effective fungicide.

Table 1: Efficacy of Various Fungicides on Downy Mildew Severity on Grape Leaves

Active
Ingredient(s)

Application
Rate

Disease
Severity (%)

Percent
Disease
Control (%)

Reference

Untreated

Control
- 45.3 -

(Kiran et al.,

2022)

Cymoxanil 8% +

Mancozeb 64%
2 g/L 10.05 80.49

(Kiran et al.,

2022)[2]

Fluopicolide

4.44% + Fosetyl-

Al 66.67%

2 g/L 10.56 78.19
(Kiran et al.,

2022)[2]

Iprovalicarb 5.5%

+ Propineb

61.25%

2.25 g/L 12.20 74.71
(Kiran et al.,

2022)[2]

Fosetyl-Al 80% 2 g/L 15.13 68.28
(Kiran et al.,

2022)[2]

Metalaxyl-M 4%

+ Mancozeb

64%

2.5 g/L 14.98 68.59
(Kiran et al.,

2022)[2]

Table 2: Efficacy of Various Fungicides on Downy Mildew Severity on Grape Bunches
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Active
Ingredient(s)

Application
Rate

Disease
Severity (%)

Percent
Disease
Control (%)

Reference

Untreated

Control
- 38.7 -

(Fungicide Trial

Report)

Mandipropamid 0.2 L/ha 3.2 91.7
(Fungicide Trial

Report)

Ametoctradin +

Dimethomorph
0.8 L/ha 4.5 88.4

(Fungicide Trial

Report)

Copper

Hydroxide
1.5 kg/ha 9.8 74.7

(Fungicide Trial

Report)

Folpet 1.2 kg/ha 7.1 81.6
(Fungicide Trial

Report)

Note: "Fungicide Trial Report" is a placeholder for data that would be inserted from a specific,

cited study if available for (S,S)-Valifenalate.

Experimental Protocols
The following is a generalized experimental protocol for conducting fungicide efficacy field trials

against Plasmopara viticola, based on established guidelines such as those from the European

and Mediterranean Plant Protection Organization (EPPO).

1. Trial Site Selection:

Vineyard with a history of downy mildew and uniform vine age, vigor, and training system.

Cultivars susceptible to Plasmopara viticola are to be used.

2. Experimental Design:

Randomized Complete Block Design (RCBD) with a minimum of four replicates per

treatment.
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Each plot should contain a sufficient number of vines to minimize edge effects (e.g., 10-12

vines).

An untreated control plot must be included in each block.

Reference plots treated with a standard, registered fungicide are also included for

comparison.

3. Treatments and Application:

Fungicide treatments are initiated based on disease prediction models or at the first sign of

disease.

Applications are typically made at 7 to 14-day intervals, depending on the fungicide's

properties and disease pressure.

Fungicides are applied using calibrated sprayers to ensure uniform coverage. Application

volumes are adjusted based on canopy size.

4. Data Collection:

Disease incidence (% of infected leaves/bunches) and severity (% of leaf/bunch area

affected) are assessed.

Assessments are conducted on a predefined number of leaves and bunches per plot (e.g.,

50-100).

Multiple assessments are made throughout the season, particularly before and after

applications and at key phenological stages.

Phytotoxicity on leaves and berries is also recorded.

5. Statistical Analysis:

Data are subjected to Analysis of Variance (ANOVA).

Treatment means are separated using a suitable test (e.g., Duncan's Multiple Range Test,

Tukey's HSD) at a significance level of p ≤ 0.05.
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Efficacy is often calculated using the Abbott's formula: Efficacy (%) = [(C-T)/C] * 100, where

C is the disease level in the control and T is the disease level in the treated plot.

Mode of Action: Cellulose Synthase Inhibition
(S,S)-Valifenalate belongs to the Carboxylic Acid Amide (CAA) group of fungicides (FRAC

Group 40)[1]. The mode of action is the inhibition of cellulose synthase (CesA3) in

oomycetes[3]. This enzyme is crucial for the biosynthesis of cellulose, a primary component of

the oomycete cell wall. By inhibiting this enzyme, Valifenalate disrupts cell wall formation,

leading to the inhibition of spore germination, germ tube development, and mycelial growth.

Caption: Mode of action of (S,S)-Valifenalate on Plasmopara viticola.

Experimental Workflow for Fungicide Efficacy Trial
The following diagram illustrates a typical workflow for a field trial evaluating the efficacy of a

new fungicide like (S,S)-Valifenalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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